Cas no 887579-88-6 (tert-butyl N-(2-cyanopyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(2-cyanopyridin-3-yl)carbamate
• CAS No: 887579-88-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 2852356
• PubChem ID: 29921647
• Update Time: 2025-06-08

tert-butyl N-(2-cyanopyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyanopyridin-3-yl)carbamate
• tert-Butyl (2-cyanopyridin-3-yl)carbamate
• AKOS015961577
• EN300-10826306
• SCHEMBL23482061
• DTXSID70652151
• AB31395
• (2-Cyano-3-pyridinyl)carbamic acid, 1,1-dimethyl ethyl ester
• 887579-88-6

• Inchi： 1S/C11H13N3O2/c1-11(2,3)16-10(15)14-8-5-4-6-13-9(8)7-12/h4-6H,1-3H3,(H,14,15)
• InChI Key： NIVZGXCNLPGXPF-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=NC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.101
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75A^2
• XLogP3: 2

Additional information on tert-butyl N-(2-cyanopyridin-3-yl)carbamate

Professional Introduction to Tert-butyl N-(2-cyanopyridin-3-yl)carbamate (CAS No. 887579-88-6)

Tert-butyl N-(2-cyanopyridin-3-yl)carbamate, with the chemical formula C₁₁H₁₂N₂O₂ and CAS number 887579-88-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the design of novel bioactive molecules.

The structure of tert-butyl N-(2-cyanopyridin-3-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 2-cyanopyridine ring. This arrangement imparts distinct electronic and steric characteristics, making it a versatile intermediate in synthetic chemistry. The presence of the cyanopyridine moiety enhances its reactivity, allowing for further functionalization and derivatization, which is crucial in medicinal chemistry.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The incorporation of a cyanopyridine ring into the carbamate framework of tert-butyl N-(2-cyanopyridin-3-yl)carbamate opens up new possibilities for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex drug candidates. The tert-butyl group provides a stable handle for further chemical modifications, while the cyanopyridine ring offers opportunities for hydrogen bonding interactions with biological targets. These features make tert-butyl N-(2-cyanopyridin-3-yl)carbamate an attractive candidate for use in fragment-based drug design and library screening programs.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The unique structural features of tert-butyl N-(2-cyanopyridin-3-yl)carbamate suggest its utility in this context. For instance, studies have shown that pyridine derivatives can interact with enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. By leveraging the reactivity of the cyanopyridine moiety, researchers can design molecules that disrupt these disease-causing pathways.

In addition to its potential in drug discovery, tert-butyl N-(2-cyanopyridin-3-yl)carbamate has also been explored in materials science applications. The combination of electronic and steric effects inherent in its structure makes it a promising candidate for use in organic electronics and sensors. Recent research has demonstrated the utility of pyridine-based compounds in developing conductive polymers and organic semiconductors, which are essential components in modern electronic devices.

The synthesis of tert-butyl N-(2-cyanopyridin-3-yl)carbamate involves multi-step organic transformations that highlight its synthetic versatility. Key steps include the formation of the carbamate bond followed by functionalization of the cyanopyridine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and commercial applications.

The safety profile of tert-butyl N-(2-cyanopyridin-3-yl)carbamate is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Researchers should adhere to established protocols for working with organic compounds, including appropriate personal protective equipment (PPE) and ventilation.

In conclusion, tert-butyl N-(2-cyanopyridin-3-yl)carbamate (CAS No. 887579-88-6) represents a valuable compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a versatile intermediate for synthetic chemistry, while its potential biological activities position it as a promising candidate for drug development. As research continues to uncover new applications for this compound, it is likely to remain an important tool in both academic and industrial settings.